Cas no 105452-15-1 ((S)-(-)-4-methylmandelonitrile)

• Product Name: (S)-(-)-4-methylmandelonitrile
• CAS No: 105452-15-1
• MF: C₉H₉NO
• MW: 147.173862218857
• CID: 2190125
• PubChem ID: 9497659
• Update Time: 2025-04-21

(S)-(-)-4-methylmandelonitrile Chemical and Physical Properties

Names and Identifiers

• (S)-(-)-4-methylmandelonitrile
• (2S)-Hydroxy(4-methylphenyl)acetonitrile
• (2s)-2-hydroxy-2-(4-methylphenyl)acetonitrile
• 105452-15-1
• SCHEMBL3991740
• DB-300059
• AKOS006308466

• Inchi： 1S/C9H9NO/c1-7-2-4-8(5-3-7)9(11)6-10/h2-5,9,11H,1H3/t9-/m1/s1
• InChI Key： KKGXJLAWLSJRGK-SECBINFHSA-N
• SMILES： O[C@H](C#N)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 147.068413911g/mol
• Monoisotopic Mass: 147.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes